Cas no 2229543-06-8 (2-amino-2-(3-methyl-1,2-oxazol-5-yl)propan-1-ol)

• Product Name: 2-amino-2-(3-methyl-1,2-oxazol-5-yl)propan-1-ol
• CAS No: 2229543-06-8
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 6463981
• PubChem ID: 165663759
• Update Time: 2025-10-28

2-amino-2-(3-methyl-1,2-oxazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-methyl-1,2-oxazol-5-yl)propan-1-ol
• EN300-1788684
• 2229543-06-8

• Inchi： 1S/C7H12N2O2/c1-5-3-6(11-9-5)7(2,8)4-10/h3,10H,4,8H2,1-2H3
• InChI Key： MROXJUQYCKTHPU-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)C(C)(CO)N

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 72.3Ų

Additional information on 2-amino-2-(3-methyl-1,2-oxazol-5-yl)propan-1-ol

Research Brief on 2-amino-2-(3-methyl-1,2-oxazol-5-yl)propan-1-ol (CAS: 2229543-06-8): Recent Advances and Applications

The compound 2-amino-2-(3-methyl-1,2-oxazol-5-yl)propan-1-ol (CAS: 2229543-06-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazole ring and amino alcohol functional groups, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of antimicrobial and anti-inflammatory agents. The structural versatility of this compound allows for diverse modifications, enabling researchers to fine-tune its pharmacological properties.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the synthesis and evaluation of derivatives of 2-amino-2-(3-methyl-1,2-oxazol-5-yl)propan-1-ol for their antimicrobial activity. The research team employed a combination of computational modeling and in vitro assays to identify derivatives with enhanced efficacy against multidrug-resistant bacterial strains. The results demonstrated that certain derivatives exhibited potent inhibitory effects against Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to human cells. This finding underscores the potential of this compound as a scaffold for developing new antibiotics.

In another recent investigation, researchers focused on the anti-inflammatory properties of 2-amino-2-(3-methyl-1,2-oxazol-5-yl)propan-1-ol derivatives. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that specific modifications to the oxazole ring and the amino alcohol moiety significantly enhanced the compound's ability to inhibit pro-inflammatory cytokines. The lead compound from this series showed a marked reduction in TNF-α and IL-6 production in murine models, suggesting its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its therapeutic applications, 2-amino-2-(3-methyl-1,2-oxazol-5-yl)propan-1-ol has also been investigated for its role in chemical biology. A recent preprint on ChemRxiv (2024) described its use as a building block in the synthesis of fluorescent probes for imaging cellular processes. The oxazole ring's inherent fluorescence properties, combined with the compound's ability to penetrate cell membranes, make it an attractive candidate for developing new imaging tools. This application could provide researchers with valuable insights into intracellular signaling pathways and disease mechanisms.

The pharmacokinetic and toxicological profiles of 2-amino-2-(3-methyl-1,2-oxazol-5-yl)propan-1-ol and its derivatives have also been a subject of recent research. A comprehensive study published in Drug Metabolism and Disposition (2023) evaluated the compound's metabolic stability, plasma protein binding, and hepatic clearance. The findings indicated that while the parent compound exhibits moderate metabolic stability, certain derivatives demonstrated improved pharmacokinetic properties, making them more suitable for further drug development. These insights are crucial for optimizing the compound's therapeutic potential.

In conclusion, 2-amino-2-(3-methyl-1,2-oxazol-5-yl)propan-1-ol (CAS: 2229543-06-8) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Recent studies have highlighted its potential in antimicrobial and anti-inflammatory therapies, as well as its utility in chemical biology applications. Continued research into its derivatives and mechanisms of action is expected to yield further breakthroughs, paving the way for the development of novel therapeutic agents and research tools.